Cas no 891493-18-8 (2-Pyrrolidinone, 4-methyl-, trifluoroacetate)

• Product Name: 2-Pyrrolidinone, 4-methyl-, trifluoroacetate
• CAS No: 891493-18-8
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 581914
• PubChem ID: 71405230
• Update Time: 2025-04-19

2-Pyrrolidinone, 4-methyl-, trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-methyl-, trifluoroacetate
• 4-methylpyrrolidin-2-one,2,2,2-trifluoroacetic acid
• 891493-18-8
• DTXSID30825884
• 4-Methylpyrrolidin-2-one;2,2,2-trifluoroacetic acid
• CID 71405230
• Trifluoroacetic acid--4-methylpyrrolidin-2-one (1/1)

• Inchi： 1S/C5H9NO.C2HF3O2/c1-4-2-5(7)6-3-4;3-2(4,5)1(6)7/h4H,2-3H2,1H3,(H,6,7);(H,6,7)
• InChI Key： HYYMLRIKUQCILB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CC(C)CN1

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų